Cas no 1219982-91-8 (2-{2-2-Bromo-4-(sec-butyl)phenoxy-ethyl}piperidine hydrochloride)

2-{2-[2-Bromo-4-(sec-butyl)phenoxy]ethyl}piperidine hydrochloride is a brominated phenoxyethylpiperidine derivative with potential applications in pharmaceutical and chemical research. The compound features a sec-butyl substituent on the aromatic ring, enhancing its lipophilicity, while the bromine atom offers reactivity for further functionalization. The piperidine moiety, protonated as a hydrochloride salt, improves solubility and stability for handling and storage. This structure suggests utility as an intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting compounds or enzyme inhibitors. Its well-defined chemical properties make it suitable for controlled reactions in medicinal chemistry and drug discovery workflows.
2-{2-2-Bromo-4-(sec-butyl)phenoxy-ethyl}piperidine hydrochloride structure
1219982-91-8 structure
Product Name:2-{2-2-Bromo-4-(sec-butyl)phenoxy-ethyl}piperidine hydrochloride
CAS No:1219982-91-8
MF:C17H27BrClNO
MW:376.759383440018
CID:1071537
PubChem ID:53408950
Update Time:2025-05-19

2-{2-2-Bromo-4-(sec-butyl)phenoxy-ethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-{2-[2-Bromo-4-(sec-butyl)phenoxy]-ethyl}piperidine hydrochloride
    • 2-(2-(2-Bromo-4-(sec-butyl)phenoxy)ethyl)piperidine hydrochloride
    • 2-[2-(2-bromo-4-butan-2-ylphenoxy)ethyl]piperidine;hydrochloride
    • 2-(2-(2-Bromo-4-(sec-butyl)phenoxy)ethyl)piperidinehydrochloride
    • 1219982-91-8
    • AKOS015843742
    • 2-{2-2-Bromo-4-(sec-butyl)phenoxy-ethyl}piperidine hydrochloride
    • MDL: MFCD13560028
    • Inchi: 1S/C17H26BrNO.ClH/c1-3-13(2)14-7-8-17(16(18)12-14)20-11-9-15-6-4-5-10-19-15;/h7-8,12-13,15,19H,3-6,9-11H2,1-2H3;1H
    • InChI Key: VHWCCEKBMPXABK-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1OCCC1CCCCN1)C(C)CC.Cl

Computed Properties

  • Exact Mass: 375.09645g/mol
  • Monoisotopic Mass: 375.09645g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 274
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

2-{2-2-Bromo-4-(sec-butyl)phenoxy-ethyl}piperidine hydrochloride Pricemore >>

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Additional information on 2-{2-2-Bromo-4-(sec-butyl)phenoxy-ethyl}piperidine hydrochloride

Comprehensive Overview of 2-{2-[2-Bromo-4-(sec-butyl)phenoxy]-ethyl}piperidine hydrochloride (CAS No. 1219982-91-8)

2-{2-[2-Bromo-4-(sec-butyl)phenoxy]-ethyl}piperidine hydrochloride (CAS No. 1219982-91-8) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a piperidine ring, a bromophenoxy moiety, and a sec-butyl group, making it a subject of interest for drug discovery and material science applications. Its hydrochloride salt form enhances solubility and stability, which is critical for formulation development.

Recent trends in scientific literature highlight growing interest in halogenated aromatic compounds like this one, particularly due to their role in modulating biological activity. Researchers are exploring its potential as a ligand for receptor binding studies or as a building block for complex molecules. The presence of the bromo substituent offers opportunities for further functionalization via cross-coupling reactions, aligning with the demand for click chemistry and late-stage diversification strategies in medicinal chemistry.

From an SEO perspective, users frequently search for "CAS 1219982-91-8 supplier," "2-bromo-4-sec-butylphenoxy derivatives," and "piperidine-based hydrochloride applications." These queries reflect the compound's relevance in high-throughput screening and structure-activity relationship (SAR) studies. Notably, its structural similarity to bioactive alkaloids has spurred investigations into its pharmacokinetic properties and metabolic pathways.

The compound’s synthetic route often involves multi-step organic reactions, including etherification and amine salt formation. Analytical techniques such as HPLC purity analysis and NMR spectroscopy are essential for quality control. Industry professionals also emphasize the importance of regulatory compliance documentation, including COA (Certificate of Analysis) and MSDS, though the compound is not classified as hazardous under standard guidelines.

Emerging applications include its use in crop protection formulations, where halogenated phenols exhibit herbicidal properties. Environmental scientists are studying its biodegradation profile to address sustainability concerns. Meanwhile, material scientists leverage its aromatic core for organic semiconductor development, responding to the global push for green electronics.

For researchers, key considerations include storage conditions (typically 2-8°C under inert atmosphere) and handling protocols to prevent degradation. The compound’s molecular weight (376.7 g/mol) and stoichiometric calculations are frequently discussed in synthetic forums, alongside scalability challenges in industrial production.

In conclusion, 2-{2-[2-Bromo-4-(sec-butyl)phenoxy]-ethyl}piperidine hydrochloride represents a versatile scaffold bridging multiple disciplines. Its structure-property relationships continue to inspire innovations in drug design and functional materials, while adherence to Good Laboratory Practices (GLP) ensures reproducible results across studies.

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